Cas no 112864-15-0 (1,8-Naphthalenedicarboxylicacid, 4-sulfo-, potassium sodium salt (1:1:2))

• Product Name: 1,8-Naphthalenedicarboxylicacid, 4-sulfo-, potassium sodium salt (1:1:2)
• CAS No: 112864-15-0
• MF: C₁₂H₅KNa₂O₇S
• MW: 378.306745290756
• CID: 214773
• PubChem ID: 44151214
• Update Time: 2025-04-19

1,8-Naphthalenedicarboxylicacid, 4-sulfo-, potassium sodium salt (1:1:2) Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthalenedicarboxylicacid, 4-sulfo-, potassium sodium salt (1:1:2)
• potassium,disodium,4-sulfonatonaphthalene-1,8-dicarboxylate
• 1,8-Naphthalenedi(sodium carboxylate)-4-sulfonic acid, potassium salt
• DTXSID80890446
• 112864-15-0
• 1,8-Naphthalenedicarboxylic acid, 4-sulfo-, potassium sodium salt (1:1:2)

• Inchi： 1S/C12H8O7S.K.2Na/c13-11(14)7-3-1-2-6-9(20(17,18)19)5-4-8(10(6)7)12(15)16;;;/h1-5H,(H,13,14)(H,15,16)(H,17,18,19);;;/q;3*+1/p-3
• InChI Key： VHODWFCVIHDPSP-UHFFFAOYSA-K
• SMILES： [K+].S(C1C=CC(C(=O)[O-])=C2C(C(=O)[O-])=CC=CC2=1)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 377.919
• Monoisotopic Mass: 377.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 482
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146A^2